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Compound of Interest

Compound Name: RO273225

Cat. No.: B1193567

Get Quote

Version: 2.1 | Last Updated: October 2025 Target Audience: Researchers, Pharmacologists,

and Lab Managers Compound Class: Selective Melanocortin-4 Receptor (MC4R) Agonist[1]

Executive Summary & Compound Profile
RO27-3225 (also referenced as RO 27-3225) is a potent, selective agonist of the Melanocortin-

4 Receptor (MC4R), exhibiting high affinity (EC₅₀ ≈ 1 nM) and significant selectivity over MC3R.

[1][2][3][4] Structurally, it is a peptide derivative (N-(1-oxobutyl)-L-histidyl-D-phenylalanyl-L-

arginyl-L-tryptophyl-N2-methyl-glycinamide), often supplied as a trifluoroacetate (TFA) salt.[1]

[5]

Due to its peptidic nature and hydrophobic characteristics, RO27-3225 presents specific

stability challenges—particularly regarding hydrolysis in aqueous solution and precipitation

upon dilution.[1] This guide provides a self-validating framework for handling this compound to

ensure experimental reproducibility.
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Property Specification

Chemical Name N-Butyryl-His-D-Phe-Arg-Trp-Sar-NH₂ (TFA salt)

Molecular Weight
~898.95 g/mol (Batch specific due to

hydration/counter-ions)

Primary Target MC4R (Agonist)

Physical State Lyophilized Solid (White to off-white powder)

Solubility
DMSO (≥10 mg/mL), Ethanol (Sparingly

soluble), Water (Poor)

Storage Protocols: Preserving Integrity
The degradation of RO27-3225 is driven by moisture absorption (hygroscopicity) and

enzymatic degradation (if contaminated).[1] Adhere to the following tiered storage strategy.

Tier 1: Solid State (Long-Term)[1]
Temperature: -20°C is mandatory.

Environment: Store in a sealed vial within a secondary desiccated container.

Shelf Life: ≥ 4 years if kept desiccated and frozen.[1]

Thawing: Allow the vial to equilibrate to room temperature (approx. 30–45 mins) before

opening. This prevents atmospheric moisture from condensing on the cold peptide, which

causes hydrolysis.[1]

Tier 2: Solubilized Stock (Working Aliquots)[1]
Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).[1]

Temperature: -80°C is preferred; -20°C is acceptable for < 1 month.

Container: Light-protected (amber), screw-cap polypropylene or glass vials.
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Freeze-Thaw:Strictly Prohibited. Peptide bonds are susceptible to shearing and hydrolysis

during phase changes.[1] Aliquot immediately after dissolution.[1]

Solubilization & Experimental Workflow
The most common failure mode with RO27-3225 is "crashing out" (precipitation) when the

DMSO stock is added to cell culture media.[1] The following workflow minimizes this risk.

Workflow Diagram: Optimal Solubilization
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Figure 1: Step-by-step solubilization workflow designed to prevent moisture contamination and

repeated freeze-thaw degradation.

Protocol: Preparing a 10 mM Stock Solution
Calculate: Determine the volume of DMSO required based on the batch-specific molecular

weight (check the CoA, as TFA salt content varies).

Formula: Volume (µL) = [Mass (mg) / MW ( g/mol )] × 100,000.[1]

Dissolve: Add high-grade anhydrous DMSO. Vortex for 30 seconds.[1] If particles persist,

sonicate in a water bath for 2 minutes at room temperature.

Inspect: The solution must be optically clear.

Aliquot: Dispense into volumes suitable for one day's experiment (e.g., 10–50 µL).

Protocol: In Vivo Formulation
(Intraperitoneal/Intravenous)
For animal studies, pure DMSO is toxic.[1] Use the "Step-Down" formulation method to

maintain solubility while reducing solvent toxicity [1, 2].[1]

Component Percentage (v/v) Order of Addition Function

1. DMSO Stock 10% First
Solubilizes the

hydrophobic peptide.

2.[1] PEG300 40% Second
Co-solvent; prevents

precipitation.

3.[1] Tween-80 5% Third
Surfactant; stabilizes

the suspension.[1]

4. Saline (0.9%) 45% Fourth
Physiological carrier.

[1]

Note: Add components slowly in the exact order listed, vortexing after each addition. A clear

solution should be achieved (≥ 2.5 mg/mL).[1][3]
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Mechanism of Action & Biological Context[1][6]
Understanding the pathway is crucial for troubleshooting "activity" issues.[1] If RO27-3225

degrades, the downstream cAMP signal will fail.[1]

Pathway Diagram: MC4R Signaling[1][7][8]
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Figure 2: RO27-3225 activates the Gs-coupled MC4 receptor pathway, leading to cAMP

accumulation.[1] Loss of cAMP signal in your assay often indicates compound degradation or

precipitation.[1]

Troubleshooting & FAQs
Q1: My compound precipitates when I add the DMSO
stock to cell culture media. Why?
A: This is the "solvent shock" effect.[1] RO27-3225 is hydrophobic.[1] When a high-

concentration DMSO stock hits water, the local solubility drops instantly.[1]

Fix: Do not add the stock directly to the dish. Prepare an intermediate dilution (e.g., 10x

working concentration) in media containing 1-2% serum or BSA. Vortex this intermediate

rapidly, then add it to your cells.[1] The protein (BSA/Serum) acts as a carrier to keep the

peptide in solution.[1]
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Q2: Can I store the aqueous solution (diluted in PBS) for
use next week?
A:No. Aqueous solutions of RO27-3225 are unstable.[1] The peptide bonds can hydrolyze, and

the compound may adhere to plastic surfaces (adsorption) over time.[1] Prepare aqueous

dilutions immediately before use and discard the remainder.[1]

Q3: The datasheet says "Batch Specific MW." Why can't
I use the generic MW?
A: Peptide synthesis often results in trifluoroacetate (TFA) salts.[1] The number of TFA counter-

ions and water molecules varies by batch. Using the generic MW (approx. 898.[1][6]95) instead

of the batch-specific MW (often higher) can result in concentration errors of 10–20%.[1] Always

check the label on the vial.[1]

Q4: Is this compound light-sensitive?
A: While not classified as highly photosensitive like some fluorophores, peptides containing

Tryptophan (Trp) residues—which RO27-3225 possesses—can undergo photo-oxidation over

time.[1] Store stocks in amber vials or wrapped in foil as a precaution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ro-27-3225
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M16959.pdf
https://www.medchemexpress.com/ro27-3225-tfa.html
https://www.targetmol.cn/compound/ro27-3225%20tfa%20(274682-89-2%20free%20base)
https://cdn.caymanchem.com/cdn/insert/41558.pdf
https://www.medkoo.com/products/16245
https://pubs.acs.org/doi/10.1021/acsomega.9b00971
https://www.benchchem.com/product/b1193567/docs#technical-guide-ro27-3225-stability-solubilization-and-storage-1-2
https://www.benchchem.com/product/b1193567/docs#technical-guide-ro27-3225-stability-solubilization-and-storage-1-2
https://www.benchchem.com/product/b1193567/docs#technical-guide-ro27-3225-stability-solubilization-and-storage-1-2
https://www.benchchem.com/product/b1193567/docs#technical-guide-ro27-3225-stability-solubilization-and-storage-1-2
https://www.benchchem.com/product/b1193567?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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